Cas no 1779411-29-8 (tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate)

• Product Name: tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate
• CAS No: 1779411-29-8
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• MDL: MFCD28615225
• CID: 5245337
• Update Time: 2026-03-08

tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-1,7-diazaspiro[4.5]decane-7-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate

• MDL： MFCD28615225
• Inchi： 1S/C12H20N2O4/c1-11(2,3)18-10(16)14-6-4-5-12(7-14)8-17-9(15)13-12/h4-8H2,1-3H3,(H,13,15)
• InChI Key： NNQSSTCUXZOYCA-UHFFFAOYSA-N
• SMILES： N1C2(CCCN(C(OC(C)(C)C)=O)C2)COC1=O

Additional information on tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate

tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate (CAS No. 1779411-29-8): A Comprehensive Overview

tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate (CAS No. 1779411-29-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and functional groups, holds potential applications in the development of novel therapeutic agents and as a key intermediate in organic synthesis.

The spirocyclic nature of tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate contributes to its structural rigidity and conformational stability, which are crucial for optimizing pharmacological properties such as bioavailability, metabolic stability, and target binding affinity. The presence of the tert-butyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to modulate various biological targets effectively. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that spirocyclic structures similar to tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate exhibit potent inhibitory activity against specific kinases involved in cancer progression. This finding underscores the potential of this compound as a lead candidate for anticancer drug development.

In addition to its therapeutic applications, tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate is also valued as a synthetic intermediate in organic chemistry. Its carboxylate functionality can be readily modified through various chemical transformations, making it a valuable building block for the synthesis of more complex molecules. This versatility is particularly useful in the development of combinatorial libraries for high-throughput screening in drug discovery programs.

The synthesis of tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate has been extensively studied and optimized to achieve high yields and purity. A notable synthetic route involves the condensation of a tert-butyl ester with an appropriate amine followed by cyclization under mild conditions. This approach not only ensures the formation of the desired spirocyclic structure but also minimizes side reactions and by-products.

The physical and chemical properties of tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate have been well-characterized through various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These data provide valuable insights into the molecular structure and behavior of the compound in different environments, which is essential for understanding its biological activity and optimizing its use in pharmaceutical applications.

In conclusion, tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[4.5]decane-9-carboxylate (CAS No. 1779411-29-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the field.